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Introduction

7-Ethoxyresorufin is a fluorogenic substrate widely utilized in high-throughput screening
(HTS) to measure the activity of cytochrome P450 (CYP) enzymes, particularly CYP1Al and
CYP1A2. The assay, commonly known as the 7-ethoxyresorufin-O-deethylase (EROD) assay,
is a robust and sensitive method for identifying modulators of CYP1A activity. This is of
significant interest in drug discovery and toxicology for assessing drug metabolism, drug-drug
interactions, and the identification of potential therapeutic agents or toxic compounds.

The enzymatic conversion of the non-fluorescent 7-ethoxyresorufin to the highly fluorescent
product resorufin provides a direct measure of enzyme activity.[1] This reaction is primarily
catalyzed by CYP1A1, an enzyme inducible by various xenobiotics through the aryl
hydrocarbon receptor (AhR) signaling pathway. The simplicity and adaptability of the EROD
assay to microplate formats make it an ideal tool for HTS campaigns.

Principle of the EROD Assay

The core of the assay is the O-deethylation of 7-ethoxyresorufin by CYP enzymes, in the
presence of a nicotinamide adenine dinucleotide phosphate (NADPH) regenerating system, to
produce resorufin and acetaldehyde. The rate of resorufin formation is directly proportional to
the CYP enzyme activity and can be quantified by measuring the increase in fluorescence over
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time. Resorufin has an excitation maximum of approximately 530-570 nm and an emission
maximum of 580-590 nm.

Aryl Hydrocarbon Receptor (AhR) Signaling
Pathway

The expression of CYP1ALl is primarily regulated by the Aryl Hydrocarbon Receptor (AhR), a
ligand-activated transcription factor. Understanding this pathway is crucial for interpreting data
from cell-based EROD assays where compounds can modulate CYP1A1 expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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